Cas no 85092-84-8 (3-iodo-1-methyl-1H-Indole)
3-Iodo-1-methyl-1H-indole is a halogenated indole derivative widely utilized in organic synthesis and pharmaceutical research. Its key advantages include a stable iodinated aromatic structure, which facilitates further functionalization via cross-coupling reactions such as Suzuki or Sonogashira couplings. The presence of the methyl group at the 1-position enhances steric and electronic properties, improving selectivity in substitution reactions. This compound serves as a versatile intermediate for constructing complex heterocyclic frameworks, particularly in the development of bioactive molecules and agrochemicals. Its high purity and well-defined reactivity make it a reliable reagent for synthetic applications. Storage under inert conditions is recommended to maintain stability.
3-iodo-1-methyl-1H-Indole structure
Product Name:3-iodo-1-methyl-1H-Indole
CAS No:85092-84-8
MF:C9H8IN
MW:257.070994377136
CID:1118915
PubChem ID:12839093
Update Time:2025-06-23
3-iodo-1-methyl-1H-Indole Chemical and Physical Properties
Names and Identifiers
-
- 3-iodo-1-methyl-1H-Indole
- 3-iodo-1-methylindole
- 1-methyl-1H-3-iodoindole
- 1-methyl-3-iodoindole
- 3-iodo-1-methyl-indole
- 3-iodo-N-methylindole
- Benzenamine,3-iodo-N-methyl
- N-Methyl-3-iod-anilin
- N-methyl-3-iodoindole
- 85092-84-8
- TQP1282
- SCHEMBL10322780
- F84585
- EN300-67219
- AKOS017333634
- 1H-Indole, 3-iodo-1-methyl-
- HS-5321
- DB-136689
-
- Inchi: 1S/C9H8IN/c1-11-6-8(10)7-4-2-3-5-9(7)11/h2-6H,1H3
- InChI Key: XGOPNOIIRMKMJR-UHFFFAOYSA-N
- SMILES: IC1=CN(C)C2C=CC=CC=21
Computed Properties
- Exact Mass: 256.97000
- Monoisotopic Mass: 256.97015g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 4.9Ų
Experimental Properties
- PSA: 4.93000
- LogP: 2.78290
3-iodo-1-methyl-1H-Indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-67219-0.05g |
3-iodo-1-methyl-1H-indole |
85092-84-8 | 95% | 0.05g |
$202.0 | 2023-07-06 | |
| Enamine | EN300-67219-0.1g |
3-iodo-1-methyl-1H-indole |
85092-84-8 | 95% | 0.1g |
$301.0 | 2023-07-06 | |
| Enamine | EN300-67219-0.25g |
3-iodo-1-methyl-1H-indole |
85092-84-8 | 95% | 0.25g |
$431.0 | 2023-07-06 | |
| Enamine | EN300-67219-0.5g |
3-iodo-1-methyl-1H-indole |
85092-84-8 | 95% | 0.5g |
$679.0 | 2023-07-06 | |
| Enamine | EN300-67219-1.0g |
3-iodo-1-methyl-1H-indole |
85092-84-8 | 95% | 1.0g |
$871.0 | 2023-07-06 | |
| Enamine | EN300-67219-2.5g |
3-iodo-1-methyl-1H-indole |
85092-84-8 | 95% | 2.5g |
$1707.0 | 2023-07-06 | |
| Enamine | EN300-67219-5.0g |
3-iodo-1-methyl-1H-indole |
85092-84-8 | 95% | 5.0g |
$2525.0 | 2023-07-06 | |
| Enamine | EN300-67219-10.0g |
3-iodo-1-methyl-1H-indole |
85092-84-8 | 95% | 10.0g |
$3746.0 | 2023-07-06 | |
| 1PlusChem | 1P00G84Y-50mg |
3-iodo-1-methylindole |
85092-84-8 | 95% | 50mg |
$303.00 | 2024-04-21 | |
| 1PlusChem | 1P00G84Y-100mg |
3-iodo-1-methylindole |
85092-84-8 | 95% | 100mg |
$434.00 | 2024-04-21 |
3-iodo-1-methyl-1H-Indole Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
85092-84-8 (3-iodo-1-methyl-1H-Indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent